Cas no 2171795-81-4 (5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171795-81-4
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5909618
• PubChem ID: 165601479
• Update Time: 2025-10-29

5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide
• 2171795-81-4
• EN300-1596598

• Inchi： 1S/C10H14N4S/c1-5-4-7(5)14-9(6-2-3-6)8(10(11)15)12-13-14/h5-7H,2-4H2,1H3,(H2,11,15)
• InChI Key： JAHLZQIVRWIGDZ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C2CC2)N(C2CC2C)N=N1)N

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide

5-Cyclopropyl-1-(2-Methylcyclopropyl)-1H-1,2,3-Triazole-4-Carbothioamide: A Comprehensive Overview

The compound 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171795-81-4) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are known for their stability and versatility in chemical reactions. The presence of cyclopropyl groups in its structure adds further complexity and reactivity, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide in the field of medicinal chemistry. Its triazole ring is a common motif in drug design due to its ability to form hydrogen bonds and interact with biological targets. The cyclopropyl substituents further enhance its pharmacokinetic properties, making it a promising candidate for drug development. Researchers have explored its potential as an inhibitor of certain enzymes and receptors, which could lead to novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in the synthesis of this compound have focused on improving its purity and yield through optimized reaction conditions and novel catalysts. These developments are expected to facilitate its large-scale production for industrial applications.

The synthesis of 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the formation of the triazole ring through a click reaction and the subsequent introduction of the cyclopropyl groups. Researchers have also investigated alternative synthetic routes to enhance the efficiency and sustainability of the process. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

From an environmental perspective, 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide has been studied for its biodegradability and ecological impact. Initial findings suggest that it exhibits moderate biodegradation under aerobic conditions, which is a positive indicator for its potential use in eco-friendly applications. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171795-81-4) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for researchers in various disciplines. As new studies continue to emerge, this compound is expected to play an increasingly important role in both academic research and industrial innovation.